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Compound of Interest

Compound Name: 2-Fluorobenzonitrile-d4

Cat. No.: B12303682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Fluorobenzonitrile-d4. Adherence to these procedures is critical to ensure laboratory safety,

prevent environmental contamination, and maintain regulatory compliance. The following step-

by-step guidance is designed to directly address operational questions regarding the handling

and disposal of this compound.

I. Hazard and Safety Information
2-Fluorobenzonitrile-d4, while not having a specific safety data sheet, shares the hazardous

characteristics of its non-deuterated counterpart, 2-Fluorobenzonitrile. It is classified as a

combustible liquid that is harmful if swallowed, inhaled, or in contact with skin, and causes skin

and serious eye irritation.[1][2]

Personal Protective Equipment (PPE): When handling 2-Fluorobenzonitrile-d4, the following

personal protective equipment is mandatory:

Eye Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Laboratory coat and appropriate footwear.
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Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.[1]

II. Quantitative Data Summary
The following table summarizes key quantitative data for 2-Fluorobenzonitrile, which should be

considered applicable to its deuterated form.

Property Value Reference

Flash Point 74 °C (165.2 °F) - closed cup [1]

Boiling Point 90 °C at 21 mmHg [1]

Density 1.116 g/mL at 25 °C [1]

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal,

Inhalation), Skin Irritant 2, Eye

Irritant 2

[2]

III. Step-by-Step Disposal Protocol
The proper disposal of 2-Fluorobenzonitrile-d4 is crucial and must be handled as hazardous

waste. Under no circumstances should this chemical be disposed of down the drain or mixed

with regular waste streams.

Experimental Protocol for Waste Collection and Disposal:

Waste Segregation:

Collect all waste containing 2-Fluorobenzonitrile-d4, including unused product, reaction

byproducts, and contaminated materials (e.g., pipette tips, gloves, absorbent pads), in a

designated and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Labeling:
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Immediately label the hazardous waste container with "HAZARDOUS WASTE" and the full

chemical name: "2-Fluorobenzonitrile-d4".

Include the approximate concentration and quantity of the waste.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool area, away

from heat, sparks, and open flames.[3]

Ensure the storage area is secure and accessible only to authorized personnel.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for pickup and disposal.

Provide them with the complete chemical name and any other relevant information about

the waste.

Protocol for Spill Neutralization and Cleanup:

In the event of a small spill, follow this procedure. For large spills, evacuate the area and

immediately contact your EHS office.

Restrict Access: Cordon off the affected area to prevent exposure.

Ensure Ventilation: Work in a well-ventilated area or use a fume hood.

Absorb the Spill: Cover the spill with an inert absorbent material such as vermiculite, dry

sand, or earth.[4]

Collect the Material: Carefully scoop the absorbed material into a designated, labeled

hazardous waste container.[4]

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of

as hazardous waste.[4]
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Dispose of Waste: The sealed container with the absorbed material and cleaning supplies

must be disposed of through your institution's hazardous waste program.[3][4]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Fluorobenzonitrile-d4, ensuring all safety and regulatory steps are followed.
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Disposal Workflow for 2-Fluorobenzonitrile-d4
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Caption: Disposal workflow for 2-Fluorobenzonitrile-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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